Cas no 1023550-84-6 (N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide is a synthetic organic compound featuring a bromophenyl-substituted indole core linked to a cyclohexanecarboxamide moiety via a thioether bridge. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for developing targeted inhibitors or probes. The bromophenyl group enhances electrophilic reactivity, facilitating further functionalization, while the indole-thioether-amide framework may contribute to binding affinity in receptor-ligand interactions. Its well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship (SAR) studies. The compound’s stability and synthetic accessibility further support its use in exploratory pharmaceutical applications.

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide structure

1023550-84-6 structure

Product Name:N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide

CAS No:1023550-84-6

MF:C₂₃H₂₅BrN₂OS

MW:457.42640376091

CID:6065764

PubChem ID:4090333

Update Time:2025-05-26

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide
- Cyclohexanecarboxamide, N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]thio]ethyl]-
- N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclohexanecarboxamide
- AKOS032456105
- 1023550-84-6
- N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)cyclohexanecarboxamide
- F0582-0678
- Inchi： 1S/C23H25BrN2OS/c24-18-12-10-16(11-13-18)21-22(19-8-4-5-9-20(19)26-21)28-15-14-25-23(27)17-6-2-1-3-7-17/h4-5,8-13,17,26H,1-3,6-7,14-15H2,(H,25,27)
- InChI Key： SYLSWBHFZZZRSJ-UHFFFAOYSA-N
- SMILES： C1(C(NCCSC2C3=C(NC=2C2=CC=C(Br)C=C2)C=CC=C3)=O)CCCCC1

Computed Properties

Exact Mass: 456.08710g/mol
Monoisotopic Mass: 456.08710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
Boiling Point: 683.2±55.0 °C(Predicted)
pka: 15.35±0.30(Predicted)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0582-0678-2μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0582-0678-5μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0582-0678-10μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0582-0678-20μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0582-0678-1mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0582-0678-2mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0582-0678-3mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0582-0678-4mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0582-0678-5mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	5mg	$69.0	2023-05-17
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